Cas no 57965-20-5 (4,4,4-trifluoro-1-(3-nitrophenyl)butane-1,3-dione)

• Product Name: 4,4,4-trifluoro-1-(3-nitrophenyl)butane-1,3-dione
• CAS No: 57965-20-5
• MF: C₁₀H₆F₃NO₄
• MW: 261.154153347015
• CID: 3028987
• PubChem ID: 20383898
• Update Time: 2025-06-09

4,4,4-trifluoro-1-(3-nitrophenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-1-(3-nitrophenyl)butane-1,3-dione
• 4,4,4-Trifluoro-1-(3-nitrophenyl)-1,3-butanedione
• 57965-20-5
• SCHEMBL11508685
• AKOS000210846
• GTIVKTVGQXIZLH-UHFFFAOYSA-N

• Inchi： 1S/C10H6F3NO4/c11-10(12,13)9(16)5-8(15)6-2-1-3-7(4-6)14(17)18/h1-4H,5H2
• InChI Key： GTIVKTVGQXIZLH-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC=C(C=1)[N+](=O)[O-])=O)=O)(F)F

Computed Properties

• Exact Mass: 261.02489216Da
• Monoisotopic Mass: 261.02489216Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80Ų

Additional information on 4,4,4-trifluoro-1-(3-nitrophenyl)butane-1,3-dione

Compound CAS No 57965-20-5: 4,4,4-Trifluoro-1-(3-Nitrophenyl)Butane-1,3-Dione

The compound with CAS No 57965-20-5, known as 4,4,4-trifluoro-1-(3-nitrophenyl)butane-1,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to a butane dione backbone and a nitro-substituted phenyl ring. The combination of these functional groups imparts distinctive chemical properties that make it a valuable compound for various applications.

Recent studies have highlighted the potential of 4,4,4-trifluoro-1-(3-nitrophenyl)butane-1,3-dione in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of novel polymers and as an additive in improving the thermal stability and mechanical properties of existing materials. The trifluoromethyl group contributes to the compound's high chemical stability and resistance to degradation under harsh conditions.

The presence of the nitrophenyl group introduces additional functionality to the molecule. Nitro groups are known for their strong electron-withdrawing effects, which can significantly influence the electronic properties of the compound. This makes 4,4,4-trifluoro-1-(3-nitrophenyl)butane-1,3-dione a promising candidate for use in electronic materials and sensors. Recent research has demonstrated its potential as a component in organic light-emitting diodes (OLEDs), where its electron-deficient nature enhances device efficiency and stability.

Another area of interest is the application of this compound in pharmaceutical research. The butane dione backbone is a common structural motif in many bioactive molecules, and the trifluoromethyl group can enhance pharmacokinetic properties such as bioavailability and metabolic stability. Studies are ongoing to evaluate its potential as a lead compound for drug development.

From an environmental perspective, understanding the behavior of CAS No 57965-20-5 in various media is crucial for assessing its safety and sustainability. Recent environmental studies have focused on its degradation pathways under different conditions and its potential impact on ecosystems.

In summary, CAS No 57965-20-5, or 4,4,4-trifluoro-1-(3-nitrophenyl)butane-1,3-dione, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and solutions.